The properties of powders. Part I.—The caking of salts
Transactions of the Faraday Society Pub Date: DOI: 10.1039/TF91915BB001
Abstract
The first page of this article is displayed as the abstract.
Recommended Literature
- [1] Foods and drugs analysis
- [2] Sanguinarine, a promising anticancer therapeutic: photochemical and nucleic acid binding properties
- [3] Synthesis of fluorescent dye-doped silica nanoparticles for target-cell-specific delivery and intracellular MicroRNA imaging†
- [4] A simple method for the evaluation of microfluidic architecture using flow quantitation via a multiplexed fluidic resistance measurement†
- [5] Stepwise N–H bond formation from N2-derived iron nitride, imide and amide intermediates to ammonia†
- [6] Enhancement of pore confinement caused by the mosaic structure on Ru nanoparticles for pH-universal hydrogen evolution reaction†
- [7] Inside back cover
- [8] Polyhydroxyalkanoate-derived hydrogen-bond donors for the synthesis of new deep eutectic solvents†
- [9] Analysis of the Raman spectra of Ca2+-dipicolinic acid alone and in the bacterial spore core in both aqueous and dehydrated environments
- [10] Deep ultraviolet optical limiting materials: 2D Ti3C2 and Ti3AlC2 nanosheets†
Journal Name:Transactions of the Faraday Society
Research Products
-
CAS no.: 131864-71-6
-
CAS no.: 119823-35-7